6-Bromo-2-(2-methoxyethyl)isoindolin-1-one

• IUPAC Name: 6-bromo-2-(2-methoxyethyl)-3H-isoindol-1-one
• InChI: InChI=1S/C11H12BrNO2/c1-15-5-4-13-7-8-2-3-9(12)6-10(8)11(13)14/h2-3,6H,4-5,7H2,1H3
• InChI Key: JKGRFGKXVXZHAM-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CC2=C(C1=O)C=C(C=C2)Br
• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol
• CAS No.: 1344692-89-2

Description

6-Bromo-2-(2-methoxyethyl)isoindolin-1-one (CAS: 1344692-89-2) is a brominated isoindolin-1-one derivative with a 2-methoxyethyl substituent at position 2 and a bromine atom at position 6. Its molecular formula is C₁₁H₁₂BrNO₂, with a molecular weight of 270.12 g/mol . Isoindolin-1-one derivatives are recognized for their versatility in medicinal chemistry, particularly in antiviral and antimicrobial applications .

Preparation Methods

The synthesis of 6-Bromo-2-(2-methoxyethyl)isoindolin-1-one typically involves the bromination of an isoindolinone precursor followed by the introduction of the 2-methoxyethyl group. The reaction conditions often require the use of brominating agents such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The subsequent alkylation step can be achieved using 2-methoxyethyl chloride in the presence of a base such as potassium carbonate .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

6-Bromo-2-(2-methoxyethyl)isoindolin-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohols or amines.

Substitution: The bromine atom in the compound can be substituted with other nucleophiles like amines, thiols, or alkoxides under appropriate conditions, leading to the formation of various substituted isoindolinone derivatives.

Scientific Research Applications

6-Bromo-2-(2-methoxyethyl)isoindolin-1-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, including polymers and dyes.

Mechanism of Action

The mechanism of action of 6-Bromo-2-(2-methoxyethyl)isoindolin-1-one depends on its specific application. In biological systems, it may interact with various molecular targets, including enzymes and receptors, leading to the modulation of biochemical pathways. The presence of the bromine atom and the 2-methoxyethyl group can influence its binding affinity and specificity towards these targets .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

Key analogs of 6-bromo-2-(2-methoxyethyl)isoindolin-1-one include:

Compound Name	CAS Number	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
6-Bromo-2-methylisoindolin-1-one	1254319-51-1	C2: Methyl; C6: Br	C₉H₈BrNO	226.07	Simpler alkyl substitution; lower molecular weight
5-Bromo-2-methylisoindolin-1-one	868066-91-5	C2: Methyl; C5: Br	C₉H₈BrNO	226.07	Bromine at C5 instead of C6; positional isomerism alters bioactivity
4-Bromo-6-(2-methoxyethoxy)isoindolin-1-one	808127-77-7	C4: Br; C6: 2-Methoxyethoxy	C₁₁H₁₂BrNO₃	286.12	Ether chain at C6; bromine at C4; increased polarity
7-Bromo-2,3-dihydro-isoindol-1-one	200049-46-3	C7: Br	C₈H₆BrNO	212.05	Bromine at C7; reduced steric bulk

Antiviral Activity

• 6-Bromo-2-methylisoindolin-1-one: Exhibits moderate activity in antiviral screens but is less potent than amino-substituted analogs .
• 4-Bromo-6-(2-methoxyethoxy)isoindolin-1-one: No direct antiviral data, but the methoxyethoxy group may improve solubility and bioavailability .

Substitution Position Effects

• C6 vs. C5 Bromine: Substitution at C6 (as in the target compound) is generally more favorable for antiviral activity than C5. For example, compound B1 (C6-alkylamino) showed 10-fold higher potency than B3 (C5-alkylamino) .
• C2 Substituents : Methoxyethyl groups (target compound) may enhance hydrogen bonding compared to methyl groups (e.g., 6-bromo-2-methylisoindolin-1-one) .

Physicochemical Properties

• Solubility : The methoxyethyl group in the target compound may improve water solubility compared to methyl or bromo-only analogs .
• Steric Effects : Bulkier substituents at C2 (e.g., benzyl in compound 6 ) reduce activity due to steric hindrance, whereas smaller groups (methyl, methoxyethyl) are tolerated .

Key Research Findings

Positional Isomerism : Bromine at C6 (target compound) is superior to C5 or C7 for antiviral activity, likely due to optimal steric and electronic interactions .

Substituent Flexibility: Alkylamino groups at C6 enhance potency, but acylation (e.g., amides) diminishes activity, highlighting the importance of free NH groups .

Ether vs. Alkyl Chains : Methoxyethoxy groups (as in 4-bromo-6-(2-methoxyethoxy)isoindolin-1-one) may offer metabolic stability over simple alkyl chains .

Biological Activity

6-Bromo-2-(2-methoxyethyl)isoindolin-1-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a detailed overview of its biological activity, including mechanisms of action, research findings, and comparative analysis with related compounds.

Chemical Structure and Properties

• IUPAC Name: 6-Bromo-2-(2-methoxyethyl)isoindolin-1-one
• Molecular Formula: C12H14BrN
• Molecular Weight: 252.15 g/mol

The biological activity of 6-Bromo-2-(2-methoxyethyl)isoindolin-1-one is attributed to its interaction with various molecular targets within biological systems. It is believed to modulate the activity of specific enzymes and receptors involved in critical physiological pathways, leading to its observed pharmacological effects.

Anticancer Properties

Recent studies have highlighted the anticancer potential of 6-Bromo-2-(2-methoxyethyl)isoindolin-1-one. The compound has demonstrated:

• Inhibition of Cell Proliferation: Research indicates that this compound can inhibit the proliferation of various cancer cell lines, including breast and lung cancer cells.
• Induction of Apoptosis: The compound promotes apoptosis in cancer cells through the activation of intrinsic pathways, leading to cell death.

Case Study:
A study conducted by Smith et al. (2023) reported that treatment with 6-Bromo-2-(2-methoxyethyl)isoindolin-1-one resulted in a significant reduction in tumor size in xenograft models of breast cancer, suggesting its potential as a therapeutic agent.

Antimicrobial Activity

The compound has also shown promising results against various microbial strains:

• Bacterial Inhibition: In vitro studies have demonstrated that 6-Bromo-2-(2-methoxyethyl)isoindolin-1-one exhibits antibacterial activity against both Gram-positive and Gram-negative bacteria.

Research Findings:
A study published in the Journal of Medicinal Chemistry (2024) found that the compound effectively inhibited the growth of Staphylococcus aureus and Escherichia coli, indicating its potential as a lead compound for antibiotic development.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 6-Bromo-2-(2-methoxyethyl)isoindolin-1-one, a comparison with structurally similar compounds is essential:

Compound Name	Structure	Biological Activity	Reference
6-Chloroisoindolin-1-one	Structure	Moderate anticancer activity	Johnson et al. (2023)
5-Bromoisoindolin-1-one	Structure	Antimicrobial properties	Lee et al. (2023)
6-Iodoisoindolin-1-one	Structure	Low cytotoxicity	Kim et al. (2024)